Cas no 1325702-20-2 (N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide structure
1325702-20-2 structure
Product Name:N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
CAS No:1325702-20-2
MF:C14H18N6O2
MW:302.331721782684
CID:6393390
PubChem ID:49745640
Update Time:2024-01-15

N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
    • N-tert-butyl-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
    • AKOS024796765
    • N-(tert-butyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
    • N-tert-butyl-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
    • F6064-0980
    • 1325702-20-2
    • Inchi: 1S/C14H18N6O2/c1-14(2,3)18-13(21)20-7-9(8-20)12-17-11(19-22-12)10-15-5-4-6-16-10/h4-6,9H,7-8H2,1-3H3,(H,18,21)
    • InChI Key: XIHDCYAHYLAPDK-UHFFFAOYSA-N
    • SMILES: O1C(C2CN(C(NC(C)(C)C)=O)C2)=NC(C2N=CC=CN=2)=N1

Computed Properties

  • Exact Mass: 302.14912384g/mol
  • Monoisotopic Mass: 302.14912384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 97Ų

N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Pricemore >>

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N-tert-butyl-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Related Literature

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